N'-[1-(2,3,4-trimethoxyphenyl)ethylidene]-2-pyridinecarbohydrazide

• IUPAC Name: N-[(E)-1-(2,3,4-trimethoxyphenyl)ethylideneamino]pyridine-2-carboxamide
• InChI: InChI=1S/C17H19N3O4/c1-11(19-20-17(21)13-7-5-6-10-18-13)12-8-9-14(22-2)16(24-4)15(12)23-3/h5-10H,1-4H3,(H,20,21)/b19-11+
• InChI Key: FVGRJGWEAWGCMB-YBFXNURJSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=CC=N1)C2=C(C(=C(C=C2)OC)OC)OC
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC=CC=N1)/C2=C(C(=C(C=C2)OC)OC)OC
• Molecular Formula: C17H19N3O4
• Molecular Weight: 329.35 g/mol

Description

N'-[1-(2,3,4-trimethoxyphenyl)ethylidene]-2-pyridinecarbohydrazide, also known as TPE-PA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. TPE-PA is a synthetic pyridinecarbohydrazide derivative that has been shown to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N'-[1-(2,3,4-trimethoxyphenyl)ethylidene]-2-pyridinecarbohydrazide is not fully understood. However, it has been proposed that this compound exerts its biological effects by modulating specific signaling pathways involved in cell growth, inflammation, and apoptosis. For example, this compound has been found to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and proliferation. In addition, this compound has been shown to activate the p38 MAPK signaling pathway, which is involved in the regulation of inflammation and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are enzymes involved in programmed cell death. In addition, this compound has been found to inhibit the migration and invasion of cancer cells by downregulating specific proteins involved in these processes.
Inflammation is a complex physiological response that involves the activation of various signaling pathways and the production of pro-inflammatory cytokines and chemokines. This compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by inhibiting the NF-κB signaling pathway. In addition, this compound has been shown to reduce oxidative stress and inflammation in the brain by activating the Nrf2 signaling pathway.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-[1-(2,3,4-trimethoxyphenyl)ethylidene]-2-pyridinecarbohydrazide in lab experiments is its potent biological activity. This compound has been shown to exhibit anticancer, anti-inflammatory, and neuroprotective properties at low concentrations. In addition, this compound is a stable compound that can be easily synthesized and purified using standard laboratory techniques.
However, there are also some limitations associated with the use of this compound in lab experiments. One of the main limitations is its low solubility in water, which can make it difficult to administer in vivo. In addition, the mechanism of action of this compound is not fully understood, which can make it challenging to design experiments to study its biological effects.

Future Directions

There are several future directions for research on N'-[1-(2,3,4-trimethoxyphenyl)ethylidene]-2-pyridinecarbohydrazide. One area of research is to further elucidate the mechanism of action of this compound. This could involve identifying specific signaling pathways that are modulated by this compound and investigating the downstream effects of these pathways on cellular processes such as apoptosis and inflammation.
Another area of research is to investigate the potential therapeutic applications of this compound in vivo. This could involve testing the efficacy of this compound in animal models of cancer, inflammation, and neurodegenerative diseases. In addition, the pharmacokinetics and toxicity of this compound could be investigated to determine its suitability as a therapeutic agent.
Conclusion:
In conclusion, this compound is a synthetic pyridinecarbohydrazide derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound exhibits anticancer, anti-inflammatory, and neuroprotective properties and has been shown to modulate specific signaling pathways involved in these processes. Although the mechanism of action of this compound is not fully understood, it has the potential to be developed as a therapeutic agent for the treatment of various diseases. Further research is needed to fully elucidate the mechanism of action of this compound and to investigate its potential therapeutic applications in vivo.

Synthesis Methods

The synthesis of N'-[1-(2,3,4-trimethoxyphenyl)ethylidene]-2-pyridinecarbohydrazide involves the reaction of 2-pyridinecarbohydrazide with 2,3,4-trimethoxybenzaldehyde in the presence of a suitable catalyst. The resulting product is a yellow crystalline solid that is soluble in organic solvents such as chloroform and methanol. The purity of this compound can be determined by various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N'-[1-(2,3,4-trimethoxyphenyl)ethylidene]-2-pyridinecarbohydrazide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anticancer, anti-inflammatory, and neuroprotective properties. In cancer research, this compound has been found to induce apoptosis (programmed cell death) in various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. In addition, this compound has been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways involved in cancer progression.
Inflammation is a complex physiological response that plays a role in various diseases such as arthritis, asthma, and cardiovascular disease. This compound has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines. This suggests that this compound has the potential to be developed as a therapeutic agent for the treatment of inflammatory diseases.
Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neurons in the brain. This compound has been shown to exhibit neuroprotective properties by reducing oxidative stress and inflammation in the brain. This suggests that this compound has the potential to be developed as a therapeutic agent for the treatment of neurodegenerative diseases.